Cas no 34365-81-6 (Pelargonidin 3-O-sophoroside)

• Product Name: Pelargonidin 3-O-sophoroside
• CAS No: 34365-81-6
• MF: C₂₇H₃₁O₁₅
• MW: 595.526049852371
• CID: 4736643
• PubChem ID: 23724704
• Update Time: 2024-03-01

Pelargonidin 3-O-sophoroside Chemical and Physical Properties

Names and Identifiers

• Pelargonidin 3-O-sophoroside
• Pelargonidin 3-sophoroside
• C16305
• Q27149488
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-1-benzopyran-1-ium-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• 34365-81-6
• CHEBI:134007
• (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5S,6R)-2-[5,7-dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID601341473

• Inchi： 1S/C27H30O15/c28-8-17-19(33)21(35)23(37)26(40-17)42-25-22(36)20(34)18(9-29)41-27(25)39-16-7-13-14(32)5-12(31)6-15(13)38-24(16)10-1-3-11(30)4-2-10/h1-7,17-23,25-29,33-37H,8-9H2,(H2-,30,31,32)/p+1/t17-,18-,19-,20-,21+,22+,23-,25-,26+,27-/m1/s1
• InChI Key： HASVPNDDKSXPGU-WGNLCONDSA-O
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](OC2=CC3C(=CC(=CC=3[O+]=C2C2C=CC(=CC=2)O)O)O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 595.16629528g/mol
• Monoisotopic Mass: 595.16629528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 240
• XLogP3: -2.265

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin-3-O-glycosides